Cas no 855594-79-5 ([1,1'-Biphenyl]-4,4'-diol,2,5-dimethyl-)

[1,1'-Biphenyl]-4,4'-diol,2,5-dimethyl- structure
855594-79-5 structure
Product Name:[1,1'-Biphenyl]-4,4'-diol,2,5-dimethyl-
CAS No:855594-79-5
MF:C14H14O2
MW:214.259764194489
CID:717417
Update Time:2024-01-31

[1,1'-Biphenyl]-4,4'-diol,2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4,4'-diol,2,5-dimethyl-
    • [1,1-Biphenyl]-4,4-diol,2,5-dimethyl-(9CI)
    • 3,6-dimethyl-4-phenylcyclohexa-2,4-diene-1,1-diol
    • [1,1'-Biphenyl]-4,4'-diol, 2,5-dimethyl-
    • Inchi: 1S/C14H14O2/c1-9-8-14(16)10(2)7-13(9)11-3-5-12(15)6-4-11/h3-8,15-16H,1-2H3
    • InChI Key: KHRWTMAKRAMMSZ-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(O)C=C2)=CC(C)=C(O)C=C1C

Computed Properties

  • Exact Mass: 216.115
  • Monoisotopic Mass: 216.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5A^2

Experimental Properties

  • Density: 1.163±0.06 g/cm3(Predicted)
  • Boiling Point: 345.8±37.0 °C(Predicted)
  • pka: 9.78±0.30(Predicted)
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